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Compound of Interest

Compound Name: Dichloroacetic anhydride

Cat. No.: B1195690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dichloroacetic anhydride is a reactive chemical intermediate. While its role in the synthesis of

small molecule covalent conjugates, particularly for prodrug development, is emerging, its

application as a direct monomer in mainstream polymer synthesis is not widely documented in

peer-reviewed literature. This document provides a theoretical framework and hypothetical

protocols for the potential use of dichloroacetic anhydride in the synthesis of polyesters and

polyamides, based on established principles of condensation polymerization. Furthermore, it

touches upon the known applications of dichloroacetic acid derivatives in bioconjugation, which

may be of significant interest for drug delivery applications.

Hypothetical Application 1: Synthesis of Polyesters
via Condensation Polymerization
Dichloroacetic anhydride can theoretically react with diols in a condensation polymerization

to form polyesters. The dichloroacetyl group would remain as a repeating side group on the

polymer backbone, potentially offering unique properties or functionalities for further

modification.
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The reaction would proceed via the nucleophilic attack of the hydroxyl groups of the diol on the

carbonyl carbons of the anhydride, leading to the formation of an ester linkage and the release

of dichloroacetic acid as a byproduct.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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